Cas no 103441-56-1 (3-chloro-N-methyl-N-2-(methylamino)ethylaniline)

• Product Name: 3-chloro-N-methyl-N-2-(methylamino)ethylaniline
• CAS No: 103441-56-1
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 2863624
• PubChem ID: 64081311
• Update Time: 2025-06-12

3-chloro-N-methyl-N-2-(methylamino)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-(3-chlorophenyl)-N1,N2-dimethyl-
• n1-(3-Chlorophenyl)-n1,n2-dimethylethane-1,2-diamine
• 3-chloro-N-methyl-N-2-(methylamino)ethylaniline

• Inchi： 1S/C10H15ClN2/c1-12-6-7-13(2)10-5-3-4-9(11)8-10/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： MSFFAAOXVLBKOI-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC(Cl)=C1)C)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-chloro-N-methyl-N-2-(methylamino)ethylaniline

Introduction to 3-Chloro-N-Methyl-N-2-(Methylamino)ethylaniline (CAS No. 103441-56-1)

3-Chloro-N-methyl-N-2-(methylamino)ethylaniline, also known by its CAS number 103441-56-1, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a chloro group, a methyl group, and an aminoethylaniline moiety. These functional groups contribute to its reactivity and potential utility in various synthetic processes and biological studies.

The molecular formula of 3-chloro-N-methyl-N-2-(methylamino)ethylaniline is C₉H₁₄ClN₂, and its molecular weight is approximately 187.67 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2-chloroaniline with methylamine and subsequent alkylation with methyl iodide. This synthetic route ensures high purity and yield, making it suitable for both laboratory-scale experiments and industrial applications.

In recent years, 3-chloro-N-methyl-N-2-(methylamino)ethylaniline has gained significant attention due to its potential as an intermediate in the synthesis of various bioactive compounds. One notable application is in the development of new pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 3-chloro-N-methyl-N-2-(methylamino)ethylaniline exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond its pharmaceutical applications, 3-chloro-N-methyl-N-2-(methylamino)ethylaniline has also been explored for its potential in materials science. A recent study published in the Journal of Materials Chemistry A highlighted the use of this compound as a precursor for the synthesis of conductive polymers. The researchers demonstrated that by incorporating 3-chloro-N-methyl-N-2-(methylamino)ethylaniline into polymer chains, they could enhance the electrical conductivity and mechanical properties of the resulting materials. This finding opens up new possibilities for the development of advanced electronic devices and energy storage systems.

In the realm of biological research, 3-chloro-N-methyl-N-2-(methylamino)ethylaniline has shown promise as a tool for studying protein-protein interactions and cellular signaling pathways. A study published in Biochemistry in 2021 reported that this compound could selectively modulate the activity of certain enzymes involved in cellular metabolism. By binding to specific protein targets, 3-chloro-N-methyl-N-2-(methylamino)ethylaniline was able to alter enzyme kinetics and downstream signaling events, providing valuable insights into the molecular mechanisms underlying various biological processes.

The safety profile of 3-chloro-N-methyl-N-2-(methylamino)ethylaniline is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 3-chloro-N-methyl-N-2-(methylamino)ethylaniline (CAS No. 103441-56-1) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in scientific and industrial contexts.